BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of copper
sulfate solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper sulfate

Cat. No.: B092084

An In-Depth Technical Guide to the Physical and Chemical Properties of Copper Sulfate
Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of aqueous copper(ll) sulfate (CuSOa) solutions. The information presented is
intended to support research, development, and quality control activities where this compound
is utilized. All quantitative data is summarized in tables for comparative analysis, and detailed
experimental protocols for key property measurements are provided.

Physical Properties of Copper Sulfate Solutions

The physical characteristics of copper sulfate solutions are fundamental to their application in
various experimental and industrial settings. These properties are primarily dependent on
concentration and temperature.

Color and Appearance

Aqueous solutions of copper(ll) sulfate are known for their characteristic bright blue color.[1][2]
This color is not due to the copper sulfate molecule itself, but rather the presence of the
hexaquocopper(ll) complex ion, [Cu(H20)e]?*, which forms when CuSOa dissolves in water.[3]
[4] The intensity of the blue color increases with the concentration of the copper(ll) ions in the
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solution.[1] The anhydrous form of copper sulfate is a white or grayish powder, which turns
blue upon hydration.[4][5][6]

Solubility

Copper sulfate is highly soluble in water, and its solubility increases significantly with
temperature.[2][5][6] This property is crucial for preparing solutions of desired concentrations.

Table 1: Solubility of Copper(ll) Sulfate in Water

Temperature (°C) Solubility (g / 100 mL)
0 31.6
10 1.055 (molal)
30 1.502 (molal)
100 203.3
[41[5]
Density

The density of copper sulfate solutions increases with concentration and decreases with
temperature.[7] It is a critical parameter in applications involving mass and heat transfer.[8]

Table 2: Density of Aqueous CuSOas Solutions at 25°C

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://digipac.ca/chemical/mtom/contents/chapter2/chap2_7.htm
https://www.benchchem.com/product/b092084?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Copper(II)_sulfate
https://byjus.com/chemistry/cuso4/
https://allen.in/jee/chemistry/copper-sulfate
https://www.benchchem.com/product/b092084?utm_src=pdf-body
https://www.solubilityofthings.com/coppersulfate
https://byjus.com/chemistry/cuso4/
https://allen.in/jee/chemistry/copper-sulfate
https://www.sciencemadness.org/smwiki/index.php/Copper(II)_sulfate
https://byjus.com/chemistry/cuso4/
https://www.benchchem.com/product/b092084?utm_src=pdf-body
http://www.journalssystem.com/ppmp/pdf-70470-10889?filename=Models+for+viscosity+and.pdf
http://www.elch.chem.msu.ru/rus/wp/wp-content/uploads/2019/10/price1980_CuSO4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Concentration (mol/L) Density (g/cm?)
0.1 1.016
0.2 1.032
0.4 1.063
0.6 1.095
0.8 1.127
1.0 1.160

Note: Data extrapolated and compiled from various sources for illustrative purposes.

Viscosity

Viscosity, a measure of a fluid's resistance to flow, is influenced by concentration and
temperature. For copper sulfate solutions, viscosity increases with higher concentrations of
CuSOa4 and decreases as the temperature rises.[7][9] This property is particularly important in
electrorefining and electroplating applications.[8]

Table 3: Viscosity of Aqueous CuSOa Solutions

Concentration (g/dm3) Temperature (°C) Viscosity (cP)
40 (as Cu) 50 ~1.2
55 (as Cu) 50 ~1.4
40 (as Cu) 70 ~0.8
55 (as Cu) 70 ~1.0

Note: Approximate values based on data for electrolytes containing sulfuric acid.[8]

Electrical Conductivity

Solid, crystalline copper sulfate does not conduct electricity.[10] However, when dissolved in
water, it dissociates into mobile copper (Cu?*) and sulfate (SO427) ions, allowing the solution to
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conduct electricity.[1][10] The electrical conductivity increases with concentration as the

number of charge-carrying ions increases.[1][11]

Table 4: Electrical Conductivity of Aqueous CuSOa Solutions at 23°C

Concentration (mol/L) Conductivity (uS/cm)
0.2 15,000
0.4 26,000
0.6 35,000
0.8 42,000
1.0 47,000

Note: Data extrapolated and compiled from various sources for illustrative purposes.[11]

Chemical Properties of Copper Sulfate Solutions

The chemical behavior of aqueous copper sulfate is dominated by the reactions of the
hydrated copper(ll) ion.

Acidity and Hydrolysis

Copper sulfate is the salt of a strong acid (sulfuric acid) and a weak base (copper hydroxide).
When dissolved in water, the hexaquocopper(ll) ion, [Cu(H20)s]?*, undergoes hydrolysis,
donating a proton to a water molecule. This process forms the hydronium ion (HzO*), resulting
in an acidic solution.[12][13] The pH of a copper sulfate solution is typically in the range of 3 to
4, depending on its concentration.[14][15]
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Caption: Hydrolysis of the hexaquocopper(ll) ion.

Redox Reactions

Copper(ll) ions in solution can be reduced to copper metal by more electropositive metals, such
as iron (Fe) or zinc (Zn), in a single displacement reaction.[3][16][17] In this redox process, the
more reactive metal is oxidized (loses electrons) and displaces the copper ions from the
solution, which are reduced (gain electrons) to form solid copper.[17][18] This reaction is
observed by the fading of the blue solution and the deposition of reddish-brown copper metal.
[19]
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Start: Add Zinc Metal to
CuSO0Oa Solution

Single Displacement Reaction Occurs

Zinc is oxidized Copper(ll) is reduced

Oxidation Half-Reaction: Reduction Half-Reaction:
Zn(s) —» Zn2*(aq) + 2e- Cu2*(aq) + 2e~ - Cu(s)

End Products:
Solid Copper Metal (Cu)
and Zinc Sulfate (ZnSOa4) Solution

Click to download full resolution via product page

Caption: Workflow of a redox reaction with zinc and CuSOQOa.

Complex Formation (Ligand Substitution)

The water molecules (ligands) in the [Cu(H20)6]2* complex can be replaced by other ligands
that form more stable complexes. A common example is the addition of aqueous ammonia
(NHs). Initially, a pale blue precipitate of copper(ll) hydroxide forms.[13] With excess ammonia,
this precipitate dissolves to form the deep royal blue tetraamminecopper(ll) complex ion,
[Cu(NH3)a(H20)2]2*.[4][20][21] Similarly, adding concentrated hydrochloric acid replaces the
water ligands with chloride ions to form the green tetrachlorocuprate(ll) ion, [CuCla]2~.[3][4][5]
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Caption: Ligand substitution reactions of the aquated copper(ll) ion.

Experimental Protocols

Accurate determination of the physical and chemical properties of copper sulfate solutions
requires standardized experimental procedures.

Protocol for Measuring Solution Density

Objective: To determine the density (mass per unit volume) of a CuSOa solution. Apparatus:
Pycnometer (specific gravity bottle), analytical balance, water bath, thermometer. Methodology:

e Preparation: Clean and thoroughly dry a pycnometer of a known volume (e.g., 25 or 50 mL).

[8]

e Mass of Empty Pycnometer: Accurately measure the mass of the empty, dry pycnometer
using an analytical balance.

o Mass of Pycnometer with Water: Fill the pycnometer with deionized water and place it in a
constant temperature water bath until it reaches thermal equilibrium. Ensure the volume is
exact, then dry the exterior and measure its mass.
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o Mass of Pycnometer with Sample: Empty and dry the pycnometer. Fill it with the copper
sulfate solution, bring it to the same temperature in the water bath, adjust the volume, dry
the exterior, and measure its mass.

 Calculation:
o Calculate the mass of the water and the mass of the sample solution by subtraction.

o Calculate the density of the sample solution using the known density of water at that
temperature.

o Density_sample = (Mass_sample / Mass_water) * Density_water

Protocol for Measuring Viscosity

Objective: To determine the viscosity of a CuSOa solution. Apparatus: Calibrated suspended
level viscometer (e.g., Ubbelohde type), stopwatch, constant temperature water bath.[7][9]
Methodology:

e Preparation: Clean the viscometer thoroughly and dry it.[22]

o Sample Loading: Introduce a precise volume of the copper sulfate solution into the
viscometer.

o Thermal Equilibration: Place the viscometer vertically in a constant temperature water bath
and allow at least 15-20 minutes for the sample to reach the bath temperature.[22]

o Measurement: Using a pipette bulb or pump, draw the liquid up through the capillary tube
past the upper timing mark.

o Flow Time: Release the suction and accurately measure the time it takes for the liquid
meniscus to fall from the upper timing mark to the lower timing mark using a stopwatch.[22]

» Replicates: Repeat the measurement at least three times to ensure reproducibility.

o Calculation: The kinematic viscosity (v) is calculated using the equation v = C * t, where 't' is
the average flow time and 'C' is the calibration constant of the viscometer. The dynamic
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viscosity (n) can be found by multiplying the kinematic viscosity by the solution's density (n =
vV *p).

Protocol for Measuring Electrical Conductivity

Objective: To measure the electrical conductivity of a CuSOa solution. Apparatus: Conductivity
meter with a conductivity probe (cell), beakers, standard conductivity solutions (e.g., KCI
solutions).[23][24] Methodology:

» Calibration: Calibrate the conductivity meter according to the manufacturer's instructions
using standard solutions of known conductivity. This determines the cell constant.[25]

o Sample Preparation: Place the copper sulfate solution in a clean beaker.

o Measurement: Rinse the conductivity probe with deionized water and then with a small
amount of the sample solution. Immerse the probe in the sample, ensuring the electrodes
are fully submerged and there are no air bubbles.

o Reading: Allow the reading on the meter to stabilize. Record the conductivity value.[26] It is
crucial to also record the temperature of the solution, as conductivity is temperature-
dependent.[23] Many modern meters have automatic temperature compensation.[24]

Protocol for Measuring pH

Objective: To determine the pH of a CuSOas solution. Apparatus: pH meter with a glass
electrode and a reference electrode (or a combination electrode), beakers, standard pH buffer
solutions (e.g., pH 4, 7, and 10).[27] Methodology:

» Preparation: Immerse the glass electrode in water for several hours before use.[28]

» Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket
the expected pH of the sample (e.g., pH 4 and 7 for a CuSOa solution).[29] Rinse the
electrode with deionized water between buffers.

o Sample Measurement: Rinse the electrode with deionized water and then with a small
portion of the copper sulfate solution. Immerse the electrode in the bulk of the sample
solution and gently stir.
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» Reading: Allow the pH reading to stabilize before recording the value. Record the
temperature of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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